Cas no 1261962-50-8 (5-(2-Fluoro-4-methylphenyl)picolinic acid)

• Product Name: 5-(2-Fluoro-4-methylphenyl)picolinic acid
• CAS No: 1261962-50-8
• MF: C₁₃H₁₀FNO₂
• MW: 231.222406864166
• MDL: MFCD18316978
• CID: 5187780
• Update Time: 2026-03-05

5-(2-Fluoro-4-methylphenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-Fluoro-4-methylphenyl)picolinic acid

• MDL： MFCD18316978
• Inchi： 1S/C13H10FNO2/c1-8-2-4-10(11(14)6-8)9-3-5-12(13(16)17)15-7-9/h2-7H,1H3,(H,16,17)
• InChI Key： DLZYKRYJLKLVQP-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1C1C=NC(C(=O)O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• XLogP3: 2.8
• Topological Polar Surface Area: 50.2

Additional information on 5-(2-Fluoro-4-methylphenyl)picolinic acid

5-(2-Fluoro-4-methylphenyl)picolinic acid: A Comprehensive Overview

5-(2-Fluoro-4-methylphenyl)picolinic acid, also known by its CAS number 1261962-50-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of picolinic acids, which are derivatives of picoline, a heterocyclic aromatic compound. The presence of the fluoro and methyl substituents on the phenyl ring introduces unique electronic and steric properties, making this compound a promising candidate for various applications.

The structure of 5-(2-Fluoro-4-methylphenyl)picolinic acid consists of a picolinic acid backbone with a substituted phenyl group. The fluoro group at the 2-position and the methyl group at the 4-position on the phenyl ring contribute to its distinct chemical reactivity and biological activity. Recent studies have highlighted its potential as a ligand in metalloenzyme inhibition and as a building block in drug design.

One of the most notable applications of 5-(2-Fluoro-4-methylphenyl)picolinic acid is in the field of medicinal chemistry. Researchers have explored its ability to act as a chelating agent, which is crucial for targeting metalloenzymes involved in various pathological processes. For instance, studies have shown that this compound can inhibit certain zinc-dependent enzymes, making it a potential lead compound for anti-cancer drug development.

In addition to its medicinal applications, 5-(2-Fluoro-4-methylphenyl)picolinic acid has also been investigated for its role in material science. Its ability to coordinate with metal ions has led to its use in the synthesis of metal-organic frameworks (MOFs) and coordination polymers. These materials have applications in gas storage, catalysis, and sensing technologies.

The synthesis of 5-(2-Fluoro-4-methylphenyl)picolinic acid typically involves multi-step organic reactions, including Friedel-Crafts alkylation and oxidation processes. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling large-scale production for both research and industrial purposes.

From an environmental perspective, understanding the degradation pathways of 5-(2-Fluoro-4-methylphenyl)picolinic acid is crucial for assessing its ecological impact. Studies have shown that this compound undergoes microbial degradation under aerobic conditions, with intermediates that are less toxic than the parent compound. This information is vital for ensuring safe disposal practices and minimizing environmental risks.

In conclusion, 5-(2-Fluoro-4-methylphenyl)picolinic acid, CAS number 1261962-50-8, is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in drug discovery, material science, and environmental studies. As research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.